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Executive Summary

AN15368 (also known as AN2-502998) is a novel, orally bioavailable benzoxaborole-class
prodrug under development for the treatment of Chagas disease, a parasitic illness caused by
Trypanosoma cruzi (T. cruzi).[1][2] Extensive preclinical studies have demonstrated its potent
trypanocidal activity, leading to 100% cure rates in murine and non-human primate models of
long-term, naturally acquired infection.[2][3][4][5] AN15368 operates via a parasite-specific
mechanism, requiring activation within the T. cruzi parasite to exert its effect. The active
metabolite targets a critical enzyme in the parasite's messenger RNA (mMRNA) processing
pathway, a mechanism distinct from existing therapies.[2][6][7] This document provides a
detailed overview of the target identification, validation, and key experimental data supporting
the development of AN15368.

Target Identification: A Parasite-Specific Pathway

The discovery of AN15368 leveraged screening of benzoxaborole compounds, which were
known to have activity against related kinetoplastid parasites.[4][5] This process identified a
series of compounds with nanomolar activity against both extracellular and intracellular forms
of T. cruzi.[2][8]

The mechanism of action was determined to be a two-step process:
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e Prodrug Activation: AN15368 is a prodrug that is inactive in its administered form. It requires
cleavage by parasite-specific serine carboxypeptidases (TcCBPs) to be converted into its
active metabolite.[2][6][7] This targeted activation is a key factor in the drug's selectivity.

« Inhibition of MRNA Processing: The active form of the drug targets and inhibits the Cleavage
and Polyadenylation Specificity Factor 3 (CPSF3).[1][3] CPSF3 is an essential endonuclease
involved in the processing of pre-mRNA in kinetoplastids. By inhibiting this enzyme, the drug
disrupts parasite mRNA maturation, leading to parasite death.[3]

The following diagram illustrates the logical workflow of AN15368's mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: AN15368 Target Identification and
Validation for Treatment of Chagas Disease]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b11927422#an15368-target-identification-and-
validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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